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Compound of Interest

Compound Name: Furil

Cat. No.: B128704

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling Furil
(CAS 492-94-4). The following procedural guidance is designed to answer key operational
guestions, ensuring the safe use and disposal of this chemical in a laboratory setting. By
adhering to these protocols, you can minimize exposure risks and maintain a safe research
environment.

Hazardous Properties of Furil

While extensive toxicological data for Furil is not available, existing information indicates it may
cause irritation to the eyes, skin, respiratory system, and digestive tract. It is crucial to handle
Furil with care, assuming it to be potentially hazardous upon direct contact, inhalation, or
ingestion.

Quantitative Toxicity Data

LD50 (Intravenous, Mouse) 56 mg/kg[1]

Permissible Exposure Limits (PEL) Not established

Note: No specific Permissible Exposure Limits (PELs) have been established by major
regulatory agencies such as OSHA. Therefore, all handling procedures should focus on
minimizing any potential exposure.
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Furil to prevent
direct contact and inhalation of the powdered substance.

Operation Required PPE

Chemical safety goggles, chemical-resistant
Weighing and Transferring Solid Furil gloves (e.g., nitrile), lab coat, and a NIOSH-
approved respirator (N95 or P1 dust mask).[1]

Chemical safety goggles or a face shield,
] ) chemical-resistant gloves, and a lab coat. Work
Preparing Solutions ] ]
should be conducted in a well-ventilated area or

a chemical fume hood.

Chemical safety goggles, chemical-resistant
General Laboratory Use
gloves, and a lab coat.

Chemical-resistant gloves, boots, and a lab coat
Cleaning Spills or suit; safety goggles or face shield; and a

respirator.

Operational and Disposal Plan

Adherence to a strict operational and disposal plan is critical for the safe management of Furil
in the laboratory.

Handling Procedures

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible. Read the Safety Data Sheet (SDS) thoroughly.

e Ventilation: Always handle solid Furil in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize dust generation and inhalation.

e Weighing: When weighing, use a balance with a draft shield or conduct the weighing process
inside a fume hood.
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Personal Hygiene: Wash hands thoroughly with soap and water after handling Furil, even if
gloves were worn.[2] Do not eat, drink, or smoke in areas where Furil is handled or stored.

Storage

Store Furil in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[3]

Spill Management

In the event of a spill:

Evacuate non-essential personnel from the immediate area.

Wearing the appropriate PPE for cleaning spills, carefully sweep up the solid material,
avoiding dust generation.[2][3]

Place the collected material into a clearly labeled, sealed container for hazardous waste
disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Disposal Plan

All Furil waste is considered hazardous and must be disposed of accordingly.

Solid Waste: Collect all solid Furil waste and contaminated materials (e.g., weigh boats,
paper towels) in a designated, sealed, and clearly labeled hazardous waste container.

Empty Containers: Triple-rinse empty containers with an appropriate solvent. The rinsate
should be collected and disposed of as hazardous chemical waste.

Disposal Method: Dispose of Furil waste through a licensed hazardous waste disposal
company.[2] Alternatively, the material may be dissolved in a combustible solvent and
incinerated in a chemical incinerator equipped with an afterburner and scrubber.[3]

Regulatory Compliance: Always adhere to local, state, and federal regulations for hazardous
waste disposal.[3]
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Safe Handling and Disposal Workflow

Safe Handling and Disposal Workflow for Furil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Furil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b128704#personal-protective-equipment-for-handling-
furil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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